Cas no 1352396-67-8 (Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate)

• Product Name: Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• CAS No: 1352396-67-8
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD20923472
• CID: 2094439
• PubChem ID: 91663886
• Update Time: 2025-07-15

Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid methyl ester
• SB14082
• FCH1613209
• AK171317
• AKOS025291086
• SY097993
• CS-0049169
• CEC39667
• MFCD20923472
• 1352396-67-8
• AS-51526
• methyl2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
• P12874

• MDL： MFCD20923472
• Inchi： 1S/C8H6ClN3O2/c1-14-7(13)5-3-10-6-4(5)2-11-8(9)12-6/h2-3H,1H3,(H,10,11,12)
• InChI Key： PERSMPFYDSKYFP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)NC=C2C(=O)OC

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.5

Additional information on Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate

Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1352396-67-8): An Overview

Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1352396-67-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate.

The chemical structure of Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate is characterized by a pyrrolopyrimidine core with a methyl ester group at the C-5 position and a chlorine atom at the C-2 position. The pyrrolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the chlorine atom and the methyl ester group imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug discovery.

The synthesis of Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate has been extensively studied in recent years. One common synthetic route involves the reaction of 2-chloropyrrole with an appropriate pyrimidine derivative, followed by esterification with methanol. This method is efficient and scalable, allowing for the production of high-purity compounds suitable for further biological evaluation. Additionally, alternative synthetic strategies have been explored to improve yield and reduce synthetic steps, contributing to the overall feasibility of large-scale production.

One of the key areas of interest in the study of Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate is its biological activity. Recent research has demonstrated that this compound exhibits potent inhibitory effects on various kinases, particularly those involved in cancer signaling pathways. For instance, studies have shown that Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression and transcription. This selective inhibition has potential implications for the development of novel anticancer agents.

Beyond its anticancer properties, Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate has also been investigated for its potential as an antiviral agent. Research has indicated that this compound can interfere with viral replication processes by targeting specific viral enzymes or host cell factors essential for viral infection. These findings suggest that Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate may have broad-spectrum antiviral activity, making it a promising lead compound for further development.

In addition to its direct biological effects, Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate has been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have modified the pyrrolopyrimidine core by introducing various functional groups or linking it to other pharmacophores to improve potency and selectivity. These structural modifications have led to the discovery of several novel compounds with improved pharmacological profiles.

The pharmacokinetic properties of Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

In conclusion, Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate (CAS No. 1352396-67-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Methyl 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate is poised to play a significant role in advancing our understanding and treatment of various diseases.